Cas no 1805464-07-6 (4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride)
4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride
-
- Inchi: 1S/C9H7BrClNO2S/c1-6-2-9(15(11,13)14)8(5-12)3-7(6)4-10/h2-3H,4H2,1H3
- InChI Key: KOCZCWCDQGRIIH-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C#N)C(=CC=1C)S(=O)(=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 369
- XLogP3: 2.6
- Topological Polar Surface Area: 66.3
4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015034-250mg |
4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride |
1805464-07-6 | 97% | 250mg |
480.00 USD | 2021-05-28 | |
| Alichem | A010015034-500mg |
4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride |
1805464-07-6 | 97% | 500mg |
798.70 USD | 2021-05-28 | |
| Alichem | A010015034-1g |
4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride |
1805464-07-6 | 97% | 1g |
1,460.20 USD | 2021-05-28 |
4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride
Research Briefing on 4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride (CAS: 1805464-07-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research
4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride (CAS: 1805464-07-6) is a specialized sulfonyl chloride derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of sulfonamide-based compounds, which are widely recognized for their therapeutic potential. Recent studies have explored its utility in targeted covalent inhibitor design, chemical probe development, and as a building block for novel drug candidates.
Recent research has focused on the compound's unique reactivity profile, where the bromomethyl group offers an excellent handle for further functionalization through nucleophilic substitution reactions, while the sulfonyl chloride moiety enables the formation of sulfonamide bonds with various amines. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in developing covalent kinase inhibitors, where the compound was used to introduce a reactive warhead that selectively targets cysteine residues in the ATP-binding pocket of specific kinases. The study reported improved selectivity profiles compared to traditional acrylamide-based warheads.
In synthetic methodology developments, researchers have utilized 4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride as a key intermediate in the synthesis of sulfonylated heterocycles. A recent publication in Organic Letters (2024) described its use in a one-pot cascade reaction to construct complex benzothiazole sulfonamides with potential antibacterial activity. The electron-withdrawing cyano group was found to significantly influence the reactivity of the intermediate, enabling unique reaction pathways not observed with simpler sulfonyl chloride derivatives.
The compound has also found applications in chemical biology as a protein labeling reagent. A 2023 study in Chemical Science reported its use in developing sulfonyl fluoride-based activity-based probes for serine hydrolases, where the bromomethyl group was further modified to incorporate fluorescent tags for visualization. This approach demonstrated superior stability compared to traditional fluorophosphonate-based probes while maintaining excellent reactivity with the target enzyme family.
From a pharmaceutical perspective, derivatives of 4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride have shown promise in addressing challenging drug targets. Recent patent applications (WO2023124567, 2023) disclose its use in developing small molecule inhibitors of protein-protein interactions, particularly in oncology targets. The unique steric and electronic properties imparted by the cyano and methyl groups were crucial for achieving the desired binding affinity and selectivity.
Safety and handling considerations for this compound have also been a subject of recent investigation. A 2024 study in the Journal of Chemical Health and Safety characterized its stability under various storage conditions and recommended handling protocols. The research emphasized the importance of moisture-free environments due to the compound's sensitivity to hydrolysis, which can lead to decomposition and reduced synthetic utility.
Looking forward, the unique structural features of 4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride continue to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where its dual functionality allows for simultaneous targeting of the protein of interest and E3 ligase. Preliminary results presented at the 2024 ACS Spring Meeting show promising degradation efficiency for several challenging oncology targets.
In conclusion, 4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride (CAS: 1805464-07-6) remains a valuable tool in modern chemical biology and pharmaceutical research. Its versatile reactivity, combined with recent methodological advances in its application, positions this compound as a key building block for addressing current challenges in drug discovery, particularly in the development of covalent inhibitors and targeted protein degraders.
1805464-07-6 (4-Bromomethyl-2-cyano-5-methylbenzenesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)